N-alpha-p-Tosyl-L-lysine chloromethyl ketone hydrochloride

• CAS No.: 4272-74-6
• Product Name: N-alpha-p-Tosyl-L-lysine chloromethyl ketone hydrochloride
• Molecular Formula: C14H22Cl2N2O3S
• Molecular Weight: 369.3 g/mol
• IUPAC Name: N-[(3S)-7-amino-1-chloro-2-oxoheptan-3-yl]-4-methylbenzenesulfonamide;hydrochloride
• Standard InChI: InChI=1S/C14H21ClN2O3S.ClH/c1-11-5-7-12(8-6-11)21(19,20)17-13(14(18)10-15)4-2-3-9-16;/h5-8,13,17H,2-4,9-10,16H2,1H3;1H/t13-;/m0./s1
• Standard InChIKey: YFCUZWYIPBUQBD-ZOWNYOTGSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](CCCCN)C(=O)CCl.Cl
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CCCCN)C(=O)CCl.Cl
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CCCCN)C(=O)CCl.Cl
• Appearance: Solid powder
• Description: TLCK hydrochloride is a blocker of the LPS- or cytokine-induced activation of nuclear factor κB (NF-κB).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TLCK hydrochloride; TLCK HCl; Tosyllysine Chloromethyl Ketone hydrochloride
• Reference: 1: Klomklao S, Benjakul S. Two trypsin isoforms from albacore tuna (Thunnus alalunga) liver: Purification and physicochemical and biochemical characterization. Int J Biol Macromol. 2018 Feb;107(Pt B):1864-1870. doi: 10.1016/j.ijbiomac.2017.10.059. Epub 2017 Oct 12. PubMed PMID: 29032086.; 2: França RCDP, Assis CRD, Santos JF, Torquato RJS, Tanaka AS, Hirata IY, Assis DM, Juliano MA, Cavalli RO, Carvalho LB Jr, Bezerra RS. Bovine pancreatic trypsin inhibitor immobilized onto sepharose as a new strategy to purify a thermostable alkaline peptidase from cobia (Rachycentron canadum) processing waste. J Chromatogr B Analyt Technol Biomed Life Sci. 2016 Oct 15;1033-1034:210-217. doi: 10.1016/j.jchromb.2016.08.028. Epub 2016 Aug 18. PubMed PMID: 27567377.; 3: Berthold T, Schubert N, Muschter S, Rohr M, Wesche J, Reil A, Bux J, Bakchoul T, Greinacher A. HNA antibody-mediated neutrophil aggregation is dependent on serine protease activity. Vox Sang. 2015 Nov;109(4):366-74. doi: 10.1111/vox.12292. Epub 2015 Jun 17. PubMed PMID: 26084778.; 4: Beek J, Maes D, Nauwynck H, Piepers S, Van Soom A. A critical assessment of the effect of serine protease inhibitors on porcine fertilization and quality parameters of porcine spermatozoa in vitro. Reprod Biol. 2015 Mar;15(1):9-19. doi: 10.1016/j.repbio.2014.12.002. Epub 2015 Jan 7. PubMed PMID: 25726372.; 5: Reuther C, Ganjam GK, Dolga AM, Culmsee C. The serine protease inhibitor TLCK attenuates intrinsic death pathways in neurons upstream of mitochondrial demise. Apoptosis. 2014 Nov;19(11):1545-58. doi: 10.1007/s10495-014-1027-7. PubMed PMID: 25146045.; 6: Duda RL, Oh B, Hendrix RW. Functional domains of the HK97 capsid maturation protease and the mechanisms of protein encapsidation. J Mol Biol. 2013 Aug 9;425(15):2765-81. doi: 10.1016/j.jmb.2013.05.002. Epub 2013 May 17. PubMed PMID: 23688818; PubMed Central PMCID: PMC3709472.; 7: Saboia-Vahia L, Borges-Veloso A, Mesquita-Rodrigues C, Cuervo P, Dias-Lopes G, Britto C, Silva AP, De Jesus JB. Trypsin-like serine peptidase profiles in the egg, larval, and pupal stages of Aedes albopictus. Parasit Vectors. 2013 Feb 27;6:50. doi: 10.1186/1756-3305-6-50. PubMed PMID: 23445661; PubMed Central PMCID: PMC3606343.; 8: Mesquita-Rodrigues C, Saboia-Vahia L, Cuervo P, Levy CM, Honorio NA, Domont GB, de Jesus JB. Expression of trypsin-like serine peptidases in pre-imaginal stages of Aedes aegypti (Diptera: Culicidae). Arch Insect Biochem Physiol. 2011 Apr;76(4):223-35. doi: 10.1002/arch.20412. Epub 2011 Feb 9. PubMed PMID: 21308760.; 9: Bougatef A, Balti R, Nasri R, Jellouli K, Souissi N, Nasri M. Biochemical properties of anionic trypsin acting at high concentration of NaCl purified from the intestine of a carnivorous fish: smooth hound (Mustelus mustelus). J Agric Food Chem. 2010 May 12;58(9):5763-9. doi: 10.1021/jf100534a. PubMed PMID: 20405833.; 10: Kitazumi I, Maseki Y, Nomura Y, Shimanuki A, Sugita Y, Tsukahara M. Okadaic acid induces DNA fragmentation via caspase-3-dependent and caspase-3-independent pathways in Chinese hamster ovary (CHO)-K1 cells. FEBS J. 2010 Jan;277(2):404-12. doi: 10.1111/j.1742-4658.2009.07493.x. Epub 2009 Dec 7. PubMed PMID: 19968860.; 11: Wang Q, Gao ZX, Zhang N, Shi Y, Xie XL, Chen QX. Purification and characterization of trypsin from the intestine of hybrid tilapia (Oreochromis niloticusxO.aureus). J Agric Food Chem. 2010 Jan 13;58(1):655-9. doi: 10.1021/jf903052s. PubMed PMID: 19899756.; 12: Klomklao S, Kishimura H, Benjakul S. Trypsin from the pyloric ceca of pectoral rattail (Coryphaenoides pectoralis): purification and characterization. J Agric Food Chem. 2009 Aug 12;57(15):7097-103. doi: 10.1021/jf901157f. PubMed PMID: 19585993.; 13: Demartini DR, Wlodawer A, Carlini CR. A comparative study of the expression of serine proteinases in quiescent seeds and in developing Canavalia ensiformis plants. J Exp Bot. 2007;58(3):521-32. Epub 2006 Dec 6. PubMed PMID: 17158110.; 14: Klomklao S, Benjakul S, Visessanguan W, Kishimura H, Simpson BK. Purification and characterization of trypsin from the spleen of tongol tuna (Thunnus tonggol). J Agric Food Chem. 2006 Jul 26;54(15):5617-22. PubMed PMID: 16848554.; 15: Hattori M, Isomura S, Yokoyama E, Ujita M, Hara A. Extracellular trypsin-like proteases produced by Cordyceps militaris. J Biosci Bioeng. 2005 Dec;100(6):631-6. PubMed PMID: 16473772.; 16: Chen NX, Geist DJ, Genetos DC, Pavalko FM, Duncan RL. Fluid shear-induced NFkappaB translocation in osteoblasts is mediated by intracellular calcium release. Bone. 2003 Sep;33(3):399-410. PubMed PMID: 13678782.; 17: Barr SC, Warner K. Characterization of a serine protease activity in Sarcocystis neurona merozoites. J Parasitol. 2003 Apr;89(2):385-8. PubMed PMID: 12760660.; 18: Cowan FM, Broomfield CA, Smith WJ. Suppression of sulfur mustard-increased IL-8 in human keratinocyte cell cultures by serine protease inhibitors: implications for toxicity and medical countermeasures. Cell Biol Toxicol. 2002;18(3):175-80. PubMed PMID: 12083423.; 19: Rideout HJ, Zang E, Yeasmin M, Gordon R, Jabado O, Park DS, Stefanis L. Inhibitors of trypsin-like serine proteases prevent DNA damage-induced neuronal death by acting upstream of the mitochondrial checkpoint and of p53 induction. Neuroscience. 2001;107(2):339-52. PubMed PMID: 11731108.; 20: Stefanis L, Troy CM, Qi H, Greene LA. Inhibitors of trypsin-like serine proteases inhibit processing of the caspase Nedd-2 and protect PC12 cells and sympathetic neurons from death evoked by withdrawal of trophic support. J Neurochem. 1997 Oct;69(4):1425-37. PubMed PMID: 9326271.
• PubChem Compound: 73093
• Last Modified: Nov 11 2021